Cas no 79802-79-2 (1,3,3-trimethylcyclohexan-1-ol)

1,3,3-trimethylcyclohexan-1-ol structure
79802-79-2 structure
Product Name:1,3,3-trimethylcyclohexan-1-ol
CAS No:79802-79-2
Molecular Formula:C9H18O
Molecular Weight:142.239
MDL:MFCD20328707
CID:3411055
PubChem ID:21541479

1,3,3-trimethylcyclohexan-1-ol Properties

Names and Identifiers

    • CYCLOHEXANOL, 1,3,3-TRIMETHYL-
    • 1,3,3-trimethylcyclohexan-1-ol
    • SCHEMBL4337964
    • 1.1.3-Trimethylcyclohexanol-3
    • Z1229797357
    • EDA80279
    • EN300-251829
    • CS-0242562
    • 79802-79-2
    • AKOS013792613
    • MDL: MFCD20328707
    • InChIKey: VXLSPNSOTHEATG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H18O/c1-8(2)5-4-6-9(3,10)7-8/h10H,4-7H2,1-3H3

Computed Properties

  • Exact Mass: 142.135765193g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 142.135765193g/mol
  • Heavy Atom Count: 10
  • Complexity: 129
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

1,3,3-trimethylcyclohexan-1-ol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01C30C-50mg
1,3,3-trimethylcyclohexan-1-ol
79802-79-2 95%
50mg
$269.00 2024-04-21
A2B Chem LLC
AW42588-50mg
1,3,3-trimethylcyclohexan-1-ol
79802-79-2 95%
50mg
$219.00 2024-04-19
Aaron
AR01C38O-50mg
1,3,3-trimethylcyclohexan-1-ol
79802-79-2 95%
50mg
$265.00 2025-02-09
Enamine
EN300-251829-0.05g
1,3,3-trimethylcyclohexan-1-ol
79802-79-2 95%
0.05g
$174.0 2024-06-19
TRC
B536643-10mg
1,3,3-trimethylcyclohexan-1-ol
79802-79-2
10mg
$ 50.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1313232-50mg
1,3,3-Trimethylcyclohexan-1-ol
79802-79-2 95%
50mg
¥3732.00 2024-07-28

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